Cas no 1548672-02-1 (methoxy1-(2-methylphenyl)ethylamine)

• Product Name: methoxy1-(2-methylphenyl)ethylamine
• CAS No: 1548672-02-1
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• MDL: MFCD24085051
• CID: 5190739
• PubChem ID: 81328789
• Update Time: 2025-06-09

methoxy1-(2-methylphenyl)ethylamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-methoxy-α,2-dimethyl-
• methoxy1-(2-methylphenyl)ethylamine

• MDL： MFCD24085051
• Inchi： 1S/C10H15NO/c1-8-6-4-5-7-10(8)9(2)11-12-3/h4-7,9,11H,1-3H3
• InChI Key： FCWFJAMHXDYEKJ-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1C)(C)NOC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on methoxy1-(2-methylphenyl)ethylamine

Introduction to Methoxy1-(2-methylphenyl)ethylamine (CAS No. 1548672-02-1)

Methoxy1-(2-methylphenyl)ethylamine, a compound with the chemical identifier CAS No. 1548672-02-1, is a significant molecule in the field of pharmaceutical research and development. This compound belongs to the class of amine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural uniqueness of Methoxy1-(2-methylphenyl)ethylamine lies in its combination of a methoxy group and a 2-methylphenyl moiety, which contributes to its distinct chemical properties and biological interactions.

The synthesis of Methoxy1-(2-methylphenyl)ethylamine involves a series of well-defined chemical reactions that highlight the importance of precision in organic synthesis. The presence of the methoxy group, specifically at the para position relative to the methyl group on the phenyl ring, influences the compound's reactivity and binding affinity. This positional arrangement is critical for optimizing its interaction with biological targets, making it a valuable candidate for further investigation in drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of Methoxy1-(2-methylphenyl)ethylamine with greater accuracy. Molecular modeling studies suggest that this compound exhibits promising binding affinity to certain neurotransmitter receptors, which could make it a potential lead compound for treating neurological disorders. The methoxy group enhances solubility, while the 2-methylphenyl moiety contributes to hydrophobic interactions, making it an ideal candidate for further development.

In vitro studies have begun to unravel the potential therapeutic applications of Methoxy1-(2-methylphenyl)ethylamine. Initial experiments indicate that this compound may exhibit inhibitory effects on specific enzymes involved in pain signaling pathways. The structural features of this molecule allow it to interact with these enzymes in a manner that could modulate pain perception, offering a new approach to managing chronic pain conditions. Additionally, its ability to cross the blood-brain barrier suggests that it could be effective in treating central nervous system disorders.

The role of methoxy-substituted aromatic compounds in medicinal chemistry cannot be overstated. The methoxy group not only influences the electronic properties of the molecule but also enhances its metabolic stability. This balance between reactivity and stability is crucial for developing compounds that can withstand biological processes without degradation. Methoxy1-(2-methylphenyl)ethylamine exemplifies this principle, showcasing how structural modifications can lead to improved pharmacological profiles.

As research progresses, the exploration of derivatives of Methoxy1-(2-methylphenyl)ethylamine is likely to yield novel compounds with enhanced therapeutic potential. By systematically modifying its structure, researchers can fine-tune its biological activity and reduce any potential side effects. This iterative approach is fundamental in drug discovery, where each modification provides valuable insights into optimizing efficacy and safety.

The growing interest in targeted therapy has also spurred investigations into how Methoxy1-(2-methylphenyl)ethylamine can be incorporated into personalized medicine strategies. Its ability to interact with specific biological targets makes it a promising candidate for use in combination therapies, where it could synergize with other drugs to achieve better outcomes. Furthermore, its potential role in modulating immune responses suggests that it might be useful in treating autoimmune diseases or cancer by influencing key signaling pathways.

From a regulatory perspective, ensuring the safety and efficacy of Methoxy1-(2-methylphenyl)ethylamine is paramount before it can be translated into clinical applications. Rigorous preclinical studies are necessary to evaluate its toxicity profile and confirm its therapeutic benefits. These studies will provide essential data for regulatory agencies to assess whether this compound meets the stringent requirements for human use.

The future directions for research on Methoxy1-(2-methylphenyl)ethylamine are multifaceted. Exploring its mechanisms of action will provide deeper insights into how it interacts with biological systems and why it exhibits certain properties. Additionally, investigating its potential as an intermediate in synthesizing more complex molecules could open new avenues for drug development.

In conclusion, Methoxy1-(2-methylphenyl)ethylamine (CAS No. 1548672-02-1) is a compound with significant potential in pharmaceutical research. Its unique structure and promising biological activities make it an attractive candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in advancing therapeutic strategies and improving patient care.